A solely biobased strain sensor with an ultra-precision response via a surface graphitization strategy†
Journal of Materials Chemistry A Pub Date: 2023-11-02 DOI: 10.1039/D3TA04872A
Abstract
In recent years, flexible electronics have developed rapidly in wearable and intelligent devices. There are still great challenges in the development of high-precision flexible strain sensors. Here, an ultra-precise strain sensor of solely biobased materials was realized by a surface graphitization strategy, which cleverly gives the biobased film excellent conductivity to ensure the original flexibility. The strain sensors have an ultra-precise response (gauge factor of 46.65 and linear fitting R2 as high as 0.99903) and high tensile strength (1.2 MPa). The as-assembled strain sensors can not only accurately detect human body movement, but also be completely dissolved in water after use. The green, precise strain sensors have enabled application cases of human–computer interaction and the internet of things and have great development prospects in the field of intelligent applications. This will promote the development of biobased materials in the fields of flexible electronics and human–machine interaction in ultra-precise sensing.
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Journal Name：Journal of Materials Chemistry A
Research Products
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CAS no.: 112695-98-4
